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Compound of Interest

Compound Name: Janumet XR

Cat. No.: B1676350

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling Janumet XR (a combination of sitagliptin and
metformin hydrochloride). The following procedures are designed to ensure a safe laboratory
environment and proper disposal of materials.

Personal Protective Equipment (PPE) and Exposure
Control

When handling Janumet XR in a solid, non-volatile form, adherence to the following PPE and
engineering controls is mandatory to minimize exposure.[1][2][3]

Engineering Controls:

o Work in a well-ventilated area.[2][4] For procedures that may generate dust, such as
weighing or grinding, use a chemical fume hood or a ventilated balance enclosure.[2][4][5]

» Provide eye flushing stations and safety showers in close proximity to the handling area.[1]

[2][4]
Personal Protective Equipment:

» Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1][3] If
there is a potential for generating dusts, mists, or aerosols, a faceshield is recommended.[1]

[3]
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e Hand Protection: Wear appropriate chemical-resistant gloves.
e Body Protection: A standard laboratory coat or work uniform is required.[1][3]

» Respiratory Protection: In situations where dust generation is likely and engineering controls
are not sufficient to control airborne concentrations, a NIOSH-approved respirator may be
necessary.

Quantitative Exposure Limits

The following table summarizes the occupational exposure limits for the active pharmaceutical
ingredients in Janumet XR.

Component CAS Number Type Value Basis
Metformin
] 1115-70-4 TWA 1 mg/m3 (OEB 1) Internal
Hydrochloride
N 0.5 mg/m3 (OEB
Sitagliptin 654671-77-9 TWA 2) Internal

TWA (Time-Weighted Average), OEB (Occupational Exposure Band)[2]

Standard Operating Procedure for Handling
Janumet XR

This protocol outlines the step-by-step process for the safe handling of Janumet XR tablets in
a laboratory setting.

1.0 Purpose

To define the procedure for the safe handling and disposal of Janumet XR to protect laboratory
personnel from potential health hazards.

2.0 Scope

This procedure applies to all research personnel who handle Janumet XR in a laboratory
setting.
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3.0 Responsibilities

It is the responsibility of all laboratory personnel handling Janumet XR to read, understand,
and follow this protocol. The principal investigator or laboratory supervisor is responsible for
ensuring compliance.

4.0 Procedure
4.1 Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store Janumet XR in its original, tightly sealed container in a cool, dry, and well-ventilated
area.[2]

Keep away from heat, sparks, and open flames.[1][2]
Do not store with strong oxidizing agents.[2]
4.2 Handling and Preparation of Solutions

Don all required PPE as specified in the "Personal Protective Equipment (PPE) and
Exposure Control" section.

If tablets need to be crushed or manipulated, perform these actions within a chemical fume
hood or a ventilated enclosure to minimize dust generation.[1][2][4]

Avoid direct contact with the skin, eyes, and clothing.[2][4] In case of contact, follow the first
aid measures outlined in the Safety Data Sheet.[1]

Wash hands thoroughly with soap and water after handling.[1][2][4]
Do not eat, drink, or smoke in the handling area.[1][2][4]
4.3 Spill and Emergency Procedures

 In the event of a small, dry spill, carefully sweep or vacuum the material, avoiding dust
generation.[6]
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o Place the collected material into a sealed, labeled container for hazardous waste disposal.[6]
o For larger spills, evacuate the area and follow emergency procedures.[1]

o Ensure adequate ventilation.

5.0 Disposal Plan

5.1 Waste Characterization

e All unused Janumet XR tablets and materials contaminated with Janumet XR (e.g., gloves,
weighing paper, contaminated labware) are to be considered hazardous waste.

5.2 Waste Collection and Storage

o Collect all Janumet XR waste in a designated, sealed, and clearly labeled hazardous waste
container.

o Store the waste container in a secure, designated area away from incompatible materials.
5.3 Final Disposal

o Dispose of the hazardous waste through an approved waste disposal company, in
accordance with all local, state, and federal regulations.[6]

e Do not dispose of Janumet XR in the regular trash or down the drain.[7][8][9]

Experimental Workflow for Handling Janumet XR

The following diagram illustrates the logical flow for the safe handling of Janumet XR from
receipt to disposal.
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Caption: Workflow for Safe Handling and Disposal of Janumet XR.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1676350?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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